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Compound of Interest

Compound Name: Benzyl isoamyl ether

Cat. No.: B1672212 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl isoamyl ether, also known by synonyms such as isoamyl benzyl ether and [(3-

methylbutoxy)methyl]benzene, is an organic compound with the chemical formula C₁₂H₁₈O.[1]

While the broader class of benzyl ethers is widely utilized in organic synthesis, particularly as

protecting groups for alcohols, the primary application of benzyl isoamyl ether lies within the

fragrance industry.[2][3][4] This document provides detailed application notes on its synthesis

and its established role in perfumery, along with a discussion on its potential, though not widely

documented, use in other areas of organic synthesis.

Physicochemical Properties
A summary of the key physical and chemical properties of benzyl isoamyl ether is presented

in Table 1. These properties are particularly relevant to its use in fragrance formulations,

influencing its volatility, substantivity, and odor profile.
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Property Value Reference(s)

CAS Number 122-73-6 [1][5]

Molecular Weight 178.27 g/mol [6]

Boiling Point 237.6 °C [1]

Flash Point >100 °C [2]

Specific Gravity 0.9040 - 0.9080 @ 25 °C [2]

Refractive Index 1.4810 - 1.4850 @ 20 °C [2]

Water Solubility 41.57 mg/L (estimated) [1]

Odor Profile
Floral, fruity, green, with notes

of gardenia and jasmine.
[2]

Applications in Organic Synthesis
The primary role of benzyl isoamyl ether in organic synthesis is its own formation, typically

achieved through the Williamson ether synthesis.

Synthesis of Benzyl Isoamyl Ether via Williamson Ether
Synthesis
The Williamson ether synthesis is a robust and versatile method for preparing ethers, involving

the reaction of an alkoxide with a primary alkyl halide.[7][8][9] In the case of benzyl isoamyl
ether, isoamyl alcohol is deprotonated to form the corresponding alkoxide, which then

undergoes a nucleophilic substitution reaction with benzyl chloride or benzyl bromide.

Reaction Scheme:
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Williamson Ether Synthesis of Benzyl Isoamyl Ether

Isoamyl Alcohol + Benzyl Halide Base
(e.g., NaH, KOH)

Deprotonation
Isoamyl Alkoxide Benzyl Isoamyl Ether

SN2 Attack Salt
(e.g., NaCl, KBr)

Click to download full resolution via product page

Caption: Synthesis of Benzyl Isoamyl Ether.

Experimental Protocol:

This protocol is a representative example based on the general principles of the Williamson

ether synthesis.

Materials:

Isoamyl alcohol (3-methyl-1-butanol)

Sodium hydride (NaH) or Potassium hydroxide (KOH)

Benzyl chloride or Benzyl bromide

Anhydrous N,N-dimethylformamide (DMF) or Tetrahydrofuran (THF)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Alkoxide Formation: In a flame-dried round-bottom flask equipped with a magnetic stirrer and

under an inert atmosphere (e.g., nitrogen or argon), dissolve isoamyl alcohol (1.0 equivalent)
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in anhydrous DMF or THF.

To this solution, carefully add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil)

portion-wise at 0 °C. Alternatively, powdered potassium hydroxide (2.0 equivalents) can be

used.

Allow the mixture to stir at room temperature for 1 hour, or until the evolution of hydrogen

gas ceases, indicating the complete formation of the isoamyl alkoxide.

Ether Formation: Cool the reaction mixture to 0 °C and add benzyl chloride or benzyl

bromide (1.05 equivalents) dropwise via a syringe.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by the slow addition of water at 0 °C.

Transfer the mixture to a separatory funnel and add diethyl ether.

Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purification: The crude product can be purified by vacuum distillation to yield pure benzyl
isoamyl ether.

Quantitative Data (Representative):

While specific high-yield syntheses for benzyl isoamyl ether are not extensively detailed in the

literature, the Williamson ether synthesis is generally a high-yielding reaction.
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Reactant
1

Reactant
2

Base Solvent
Temperat
ure

Time Yield

Isoamyl

alcohol

Benzyl

chloride
NaH DMF

Room

Temp.
12-24 h

>90%

(expected)

Isoamyl

alcohol

Benzyl

bromide
KOH THF Reflux 8-16 h

>85%

(expected)

Benzyl Isoamyl Ether as a Protecting Group
Benzyl ethers are commonly used as protecting groups for alcohols due to their stability under

a wide range of reaction conditions and their facile cleavage by hydrogenolysis. However, there

is no specific evidence in the reviewed literature to suggest that benzyl isoamyl ether is
employed for this purpose. The additional isoamyl group does not confer any particular

advantage for protection or deprotection compared to the simpler and more common benzyl or

p-methoxybenzyl (PMB) ethers. Therefore, its use as a protecting group is not a standard

application.

Applications in Perfumery
The predominant industrial application of benzyl isoamyl ether is as a fragrance ingredient in

a variety of consumer products.[3][4] Its characteristic odor profile makes it a valuable

component in creating floral and fruity scents.

Role in Fragrance Compositions: It acts as a modifier, adding fresh, fruity-floral nuances to

perfumes, colognes, and other scented products.[3]

Blending Properties: It blends well with other floral, fruity, and citrus notes, enhancing the

complexity and freshness of the overall fragrance.[3]

Applications: It is incorporated into a wide range of products including fine fragrances, soaps,

lotions, and hair care products.[3]

Logical Relationship Diagram:
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Caption: Benzyl Isoamyl Ether: From Synthesis to Application.

Conclusion
Benzyl isoamyl ether is a valuable aroma chemical synthesized efficiently via the Williamson

ether synthesis. Its primary and well-established application is in the fragrance industry, where

its unique scent profile contributes to a wide array of perfumed products. While the broader

class of benzyl ethers are staples in organic synthesis as protecting groups, the specific use of

benzyl isoamyl ether for this purpose is not documented and appears to offer no distinct

advantages over more common benzyl ethers. Future research could explore other potential

applications, but its current utility is firmly rooted in the field of perfumery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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